Cas no 1115949-13-7 (ethyl 2-[(6-{[(2,5-difluorophenyl)carbamoyl]amino}-2-phenylquinolin-4-yl)oxy]acetate)

• Product Name: ethyl 2-[(6-{[(2,5-difluorophenyl)carbamoyl]amino}-2-phenylquinolin-4-yl)oxy]acetate
• CAS No: 1115949-13-7
• MF: C₂₆H₂₁F₂N₃O₄
• MW: 477.459453344345
• CID: 5434771
• Update Time: 2025-05-23

ethyl 2-[(6-{[(2,5-difluorophenyl)carbamoyl]amino}-2-phenylquinolin-4-yl)oxy]acetate Chemical and Physical Properties

Names and Identifiers

• ZUKZQLKARLJPFY-UHFFFAOYSA-N
• ethyl 2-[(6-{[(2,5-difluorophenyl)carbamoyl]amino}-2-phenylquinolin-4-yl)oxy]acetate

• Inchi： 1S/C26H21F2N3O4/c1-2-34-25(32)15-35-24-14-22(16-6-4-3-5-7-16)30-21-11-9-18(13-19(21)24)29-26(33)31-23-12-17(27)8-10-20(23)28/h3-14H,2,15H2,1H3,(H2,29,31,33)
• InChI Key： ZUKZQLKARLJPFY-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)COC1=C2C(=NC(C3=CC=CC=C3)=C1)C=CC(NC(=O)NC1=CC(F)=CC=C1F)=C2

Additional information on ethyl 2-[(6-{[(2,5-difluorophenyl)carbamoyl]amino}-2-phenylquinolin-4-yl)oxy]acetate

Ethyl 2-[(6-{[(2,5-Difluorophenyl)carbamoyl]amino}-2-phenylquinolin-4-yl)oxy]acetate: A Comprehensive Overview

Ethyl 2-[(6-{[(2,5-Difluorophenyl)carbamoyl]amino}-2-phenylquinolin-4-yl)oxy]acetate, identified by the CAS number 1115949-13-7, is a complex organic compound with significant potential in the field of pharmaceutical research. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical structure, pharmacological properties, and recent advancements in its application.

The chemical structure of ethyl 2-[(6-{[(2,5-difluorophenyl)carbamoyl]amino}-2-phenylquinolin-4-yl)oxy]acetate is characterized by a quinoline ring system, which serves as the central framework. The quinoline moiety is substituted with a phenyl group at position 2 and an oxyethyl acetate group at position 4. Additionally, the compound features a ureido group attached to the quinoline ring at position 6. This ureido group is further substituted with a 2,5-difluorophenyl moiety, introducing additional electronic and steric effects that may influence its biological activity.

Recent studies have highlighted the potential of this compound as a modulator of various cellular pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its ability to inhibit specific kinases involved in cancer cell proliferation. The presence of the quinoline ring and the ureido group is believed to contribute significantly to its enzymatic activity. Furthermore, the fluorine atoms in the 2,5-difluorophenyl group may enhance the compound's lipophilicity and stability, making it a promising candidate for drug development.

Pharmacokinetic studies have shown that ethyl 2-[(6-{[(2,5-difluorophenyl)carbamoyl]amino}-2-phenylquinolin-4-yl)oxy]acetate exhibits favorable absorption and bioavailability profiles. Its ability to cross cellular membranes efficiently suggests that it could be effective in targeting intracellular therapeutic sites. Moreover, preliminary toxicity studies indicate that this compound has a relatively low toxicity profile compared to other kinase inhibitors currently in clinical use.

One of the most exciting developments involving this compound is its potential application in targeted cancer therapy. Researchers have explored its ability to selectively inhibit oncogenic kinases while sparing non-transformed cells. This selectivity could minimize off-target effects and improve patient outcomes. Additionally, ongoing studies are investigating its potential as a radiosensitizer, enhancing the efficacy of radiation therapy in cancer treatment.

In terms of synthesis, ethyl 2-[(6-{[(2,5-difluorophenyl)carbamoyl]amino}-2-phenylquinolin-4-yl)oxy]acetate can be synthesized through a multi-step process involving coupling reactions and functional group transformations. The synthesis begins with the preparation of the quinoline derivative, followed by the introduction of the ureido group and subsequent esterification to form the final product. Optimization of reaction conditions has been critical in achieving high yields and purity levels.

Despite its promising properties, further research is required to fully elucidate the mechanisms underlying its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its therapeutic potential across various disease models. The integration of computational chemistry techniques with experimental validation is expected to accelerate drug discovery efforts involving this compound.

In conclusion, ethyl 2-[(6-{[(2,5-difluorophenyl)carbamoyl]amino}-2-phenylquinolin-4-yloxy]acetate represents a significant advancement in medicinal chemistry. Its unique structure, coupled with favorable pharmacokinetic properties and selective biological activity, positions it as a strong candidate for future therapeutic applications. As research continues to uncover new insights into its mechanisms and potential uses, this compound holds great promise for advancing modern medicine.